Cas no 695-05-6 (tricyclo2.2.1.0,2,6heptan-3-one)
695-05-6 structure
Product Name:tricyclo2.2.1.0,2,6heptan-3-one
tricyclo2.2.1.0,2,6heptan-3-one Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[2.2.1.02,6]heptan-3-one
- 1,2,4,5,6,7-hexahydrotricyclo[2.2.1.0<sup>2,6</sup>]heptan-3-one
- TRICYCLO[2.2.1.0(2,6)]HEPTAN-3-ONE
- Tricyclo[2.2.1.0~2,6~]heptan-3-one
- ghl.PD_Mitscher_leg0.42
- Nortricyclanone
- nortricyclenone-3
- Nortricyclone
- tricyclo2.2.1.0,2,6heptan-3-one
- CS-0265348
- Tricyclo[2.2.1.0,2,6]heptan-3-one
- SCHEMBL6045150
- NSC-76145
- ANTI-3-OXOTRICYCLO(2.2.1.0(2 6))HEPTANE&
- Tricyclo(2.2.1.02,6)heptan-3-one
- EN300-97951
- NSC 76145
- NSC76145
- tricyclo[2.2.1.0?,?]heptan-3-one
- DTXSID20875717
- 695-05-6
- DB-222261
-
- Inchi： 1S/C7H8O/c8-7-3-1-4-5(2-3)6(4)7/h3-6H,1-2H2
- InChI Key： ITDQUAQMICQLER-UHFFFAOYSA-N
- SMILES： O=C1C2CC3C1C3C2
Computed Properties
- Exact Mass: 108.05800
- Monoisotopic Mass: 108.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.307
- Boiling Point: 183 °C
- Flash Point: 69.2°C
- Refractive Index: 1.605
- PSA: 17.07000
- LogP: 0.84130
tricyclo2.2.1.0,2,6heptan-3-one Security Information
- Hazard Statement： Highly Flammable
-
Hazardous Material Identification：
tricyclo2.2.1.0,2,6heptan-3-one Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
tricyclo2.2.1.0,2,6heptan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-97951-0.05g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 0.05g |
$591.0 | 2025-03-21 | |
| Enamine | EN300-97951-0.1g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 0.1g |
$771.0 | 2025-03-21 | |
| Enamine | EN300-97951-0.25g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 0.25g |
$1099.0 | 2025-03-21 | |
| Enamine | EN300-97951-0.5g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 0.5g |
$1733.0 | 2025-03-21 | |
| Enamine | EN300-97951-1.0g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 1.0g |
$2221.0 | 2025-03-21 | |
| Enamine | EN300-97951-2.5g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 2.5g |
$4355.0 | 2025-03-21 | |
| Enamine | EN300-97951-5.0g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 5.0g |
$6441.0 | 2025-03-21 | |
| Enamine | EN300-97951-10.0g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 10.0g |
$9550.0 | 2025-03-21 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-264467-100 mg |
Tricyclo[2.2.1.0~2,6~]heptan-3-one, |
695-05-6 | 100MG |
￥985.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-264467A-250 mg |
Tricyclo[2.2.1.0~2,6~]heptan-3-one, |
695-05-6 | 250MG |
￥1,971.00 | 2023-07-11 |
tricyclo2.2.1.0,2,6heptan-3-one Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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